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Compound of Interest

Compound Name: But-3-yn-2-amine hydrochloride

Cat. No.: B1338645 Get Quote

But-3-yn-2-amine Hydrochloride: A Technical
Profile
This document provides a detailed overview of But-3-yn-2-amine hydrochloride, a chemical

compound of interest to researchers and professionals in drug development and chemical

synthesis.

Core Chemical Identifiers
But-3-yn-2-amine hydrochloride is a chemical intermediate with various applications in

scientific research. Depending on its stereochemistry, it is identified by different CAS numbers.

The molecular formula for all forms is C₄H₈ClN, and the molecular weight is consistently

reported as 105.57 g/mol .[1][2]

A summary of the key identifiers for But-3-yn-2-amine hydrochloride and its stereoisomers is

presented in the table below.
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Compound Name CAS Number Molecular Formula
Molecular Weight (

g/mol )

But-3-yn-2-amine

hydrochloride

(Racemic/Unspecified

)

42105-26-0[2][3] C₄H₈ClN 105.57[2]

(S)-But-3-yn-2-amine

hydrochloride
1414960-66-9[1] C₄H₈ClN 105.57[1]

(R)-But-3-yn-2-amine

hydrochloride
869349-15-5 C₄H₈ClN 105.57

Physicochemical Properties
But-3-yn-2-amine hydrochloride is typically a solid at room temperature.[3] For optimal

stability, it should be stored at 4°C, protected from light and moisture.[1][3] The purity of

commercially available But-3-yn-2-amine hydrochloride is generally high, often exceeding

97%.[1][2][3]

Property Value

Physical Form Solid[3]

Purity ≥97%[1][2][3]

Storage Conditions
4°C, protect from light, sealed storage, away

from moisture[1][3]

Applications in Research and Development
But-3-yn-2-amine hydrochloride serves as a versatile building block in organic synthesis. Its

applications are wide-ranging, from the synthesis of various organic compounds to being a

starting material in drug development and biological research.[2] The presence of a terminal

alkyne and an amine group makes it a valuable reagent for introducing these functionalities into

more complex molecules. In recent years, there has been growing interest in the potential of

But-3-yn-2-amine hydrochloride in the development of new pharmaceutical agents.[2]
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Safety Information
Appropriate safety measures must be taken when handling But-3-yn-2-amine hydrochloride.

It is essential to use this compound in a well-ventilated area and to wear appropriate personal

protective equipment. Animal studies have indicated that high concentrations of this compound

may lead to respiratory distress and neurological issues.[2]

Logical Relationship of But-3-yn-2-amine
Hydrochloride Stereoisomers
The relationship between the racemic mixture and its constituent enantiomers can be

visualized as a hierarchical structure. The general, unspecified compound branches into its

specific stereoisomers.
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Caption: Hierarchical relationship of But-3-yn-2-amine hydrochloride and its stereoisomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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